2,2-Dichloro-N-[(2-ethoxyethoxy)methyl]-N-propylacetamide

• CAS No.: 88498-30-0
• Molecular Formula: C10H19Cl2NO3
• Molecular Weight: 272.17 g/mol
• IUPAC Name: 2,2-dichloro-N-(2-ethoxyethoxymethyl)-N-propylacetamide
• InChI: InChI=1S/C10H19Cl2NO3/c1-3-5-13(10(14)9(11)12)8-16-7-6-15-4-2/h9H,3-8H2,1-2H3
• InChI Key: QUTCNOUBSBYDKI-UHFFFAOYSA-N
• Canonical SMILES: CCCN(COCCOCC)C(=O)C(Cl)Cl

Description

2,2-Dichloro-N-[(2-ethoxyethoxy)methyl]-N-propylacetamide is a useful research compound. Its molecular formula is C10H19Cl2NO3 and its molecular weight is 272.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A solution containing N-propyl-N-chloromethyldichloroacetamide (21.9 g., 0.1 mole) and 2-ethoxyethanol (30 ml.) is weighed in a flask equipped as in Example 1. A solution prepared from metallic sodium (2.3 g., 0.1 mole) with ethoxyethanol (20 ml.) is added to the solution under stirring and cooling by water in such a rate that the temperature of the mixture is maintained below 35° C. After the addition is complete, the mixture is stirred for an additional 2 hours at room temperature. Then, the bulk of ethoxyethanol is removed under reduced pressure and the residue is dissolved in chloroform (80 ml.). The chloroform solution is washed with water (2×100 ml.), dried over anhydrous sodium sulfate and the solvent is distilled under reduced pressure to give 32.2 g. (90.0%) of the named product as an oil; nD25 =1.4651.

Synthesis routes and methods II

Procedure details